![molecular formula C13H18N4O5 B2680268 Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate CAS No. 1235395-19-3](/img/structure/B2680268.png)
Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate, also known as MIOP, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MIOP is a synthetic compound that has been designed to selectively inhibit the activity of a specific enzyme, making it a valuable tool for studying the role of this enzyme in various biological processes. In
Scientific Research Applications
Organic Synthesis and Medicinal Chemistry Applications
Oxindole Synthesis via Palladium-catalyzed CH Functionalization : This technique involves the creation of complex molecules like oxindoles, which are significant in pharmaceutical development. The process employs palladium catalysts to achieve functionalization, indicating the potential of such compounds in facilitating complex synthesis reactions for medicinal chemistry applications (Magano et al., 2014).
Highly Potent Fluorescence-Tagged Nonimidazole Histamine H3 Receptor Ligands : The development of fluorescence-tagged ligands for the histamine H3 receptor, which are synthesized from piperidine derivatives, highlights the role of such compounds in creating tools for better understanding receptor binding and function in neuroscience research (Amon et al., 2007).
Pharmacological Applications
Nitrile Oxide versus Nitrone – Switching Regioselectivity of Intramolecular 1,3‐Dipolar Cycloadditions : This study shows the versatility of piperidine-annulated isoxazole or isoxazoline in creating functionalized aminopiperidinecarboxylates. These compounds serve as scaffolds in combinatorial chemistry, useful in drug discovery and development for various therapeutic applications (Würdemann & Christoffers, 2013).
Discovery of Clinical Candidate K-604 : The identification of a novel ACAT-1 inhibitor, which exhibits significant selectivity and improved pharmacokinetic properties, demonstrates the potential of piperidine-based compounds in the treatment of diseases associated with ACAT-1 overexpression. This highlights the application of such compounds in developing treatments for cardiovascular diseases (Shibuya et al., 2018).
Chemical Synthesis and Material Science
- Synthesis of Alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates : Demonstrates the use of methyl 4-(diethoxymethyl)-3-(pyridin-3-yl)isoxazole-5-carboxylate as a scaffold for creating highly functionalized isoxazole derivatives. This indicates the role of such compounds in material science and organic synthesis for developing new materials and chemical entities (Ruano, Fajardo & Martín, 2005).
properties
IUPAC Name |
methyl 4-[[[2-(1,2-oxazol-3-ylamino)-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O5/c1-21-13(20)17-5-2-9(3-6-17)8-14-11(18)12(19)15-10-4-7-22-16-10/h4,7,9H,2-3,5-6,8H2,1H3,(H,14,18)(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROYZRHLFLQVBLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(CC1)CNC(=O)C(=O)NC2=NOC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((2-(isoxazol-3-ylamino)-2-oxoacetamido)methyl)piperidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.